Cas no 137975-19-0 (Quinoline, 1,2,3,4-tetrahydro-1-(3-nitrobenzoyl)-)

137975-19-0 structure
Product name:Quinoline, 1,2,3,4-tetrahydro-1-(3-nitrobenzoyl)-
Quinoline, 1,2,3,4-tetrahydro-1-(3-nitrobenzoyl)- Chemical and Physical Properties
Names and Identifiers
-
- Quinoline, 1,2,3,4-tetrahydro-1-(3-nitrobenzoyl)-
- Z27693088
- SR-01000411280
- Oprea1_508368
- SCHEMBL7352861
- SR-01000411280-1
- AKOS000371493
- STK040739
- 1-(3-nitrobenzoyl)-1,2,3,4-tetrahydroquinoline
- 3,4-dihydroquinolin-1(2H)-yl(3-nitrophenyl)methanone
- 1-(3-NITROBENZOYL)-3,4-DIHYDRO-2H-QUINOLINE
- 137975-19-0
- CCG-342478
- Oprea1_280020
- DTXSID301208822
- (3,4-Dihydro-1(2H)-quinolinyl)(3-nitrophenyl)methanone
-
- Inchi: InChI=1S/C16H14N2O3/c19-16(13-6-3-8-14(11-13)18(20)21)17-10-4-7-12-5-1-2-9-15(12)17/h1-3,5-6,8-9,11H,4,7,10H2
- InChI Key: JEFAEVLMNMGRDL-UHFFFAOYSA-N
- SMILES: C1CC2=CC=CC=C2N(C1)C(=O)C3=CC(=CC=C3)[N+](=O)[O-]
Computed Properties
- Exact Mass: 282.10052
- Monoisotopic Mass: 282.10044231g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 1
- Complexity: 407
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 66.1Ų
- XLogP3: 3.2
Experimental Properties
- PSA: 63.45
Quinoline, 1,2,3,4-tetrahydro-1-(3-nitrobenzoyl)- Related Literature
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Bingxin Liu,Yue Wang,Mingxiao Deng,Jianhua Lü,Cuiyan Tong,Changli Lü RSC Adv., 2014,4, 57245-57249
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Youngae Jung,Yun Gyong Ahn,Ho Kyoung Kim,Byeong Cheol Moon,A Yeong Lee,Do Hyun Ryu Analyst, 2011,136, 4222-4231
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Martin Eck,Sabrina Würtemberger-Pietsch,Antonius Eichhorn,Johannes H. J. Berthel,Rüdiger Bertermann,Ursula S. D. Paul,Heidi Schneider,Alexandra Friedrich,Christian Kleeberg,Udo Radius,Todd B. Marder Dalton Trans., 2017,46, 3661-3680
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Monika Kos,Anita Jemec Kokalj,Gordana Glavan,Gregor Marolt,Primož Zidar,Janko Božič,Sara Novak,Damjana Drobne Environ. Sci.: Nano, 2017,4, 2297-2310
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